3-Aminocyclohexane-1-carboxamide hydrochloride
Overview
Description
“3-Aminocyclohexane-1-carboxamide hydrochloride” is a chemical compound with the molecular formula C7H15ClN2O . It is also known by other names such as “trans-3-aminocyclohexanecarboxamide hydrochloride” and "(1R,3R)-3-aminocyclohexane-1-carboxamide;hydrochloride" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexane ring with an amine group (NH2) and a carboxamide group (CONH2) attached . The exact structure can be represented by the SMILES notation: C1CC(CC(C1)N)C(=O)N.Cl .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 178.66 g/mol . It has 3 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a rotatable bond count of 1 and a complexity of 136 .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of N-Substituted Cyclohex-3-enamines : A straightforward preparation method starting from trans-4-aminocyclohexanol hydrochloride to synthesize cyclohex-3-enamino-functionalized compounds, which are valuable intermediates in medicinal chemistry. This method is noted for its cost-effectiveness, scalability, and tolerance to various functional groups compared to existing literature methods (Álvarez-Pérez & Marco-Contelles, 2009).
Applications in Organic and Medicinal Chemistry
- Metal-Free Dihydroxylation Protocols : Ammonium-directed dihydroxylation of 3-aminocyclohex-1-enes using mCPBA and trichloroacetic acid achieves high levels of diastereoselectivity. This metal-free approach provides a unique perspective on oxidation mechanisms, highlighting the impact of conformational constraints on reaction outcomes (Aciro et al., 2008).
Contributions to Heterocyclic Chemistry
- Synthesis of 3-Aminomethylidenechroman-2-carboxamides : Demonstrates the synthesis of aminomethylidenechroman-2-carboxamides through a one-pot three-component reaction. These compounds are important for the development of chromeno[2,3-c]pyrrole and bischromanones, showcasing versatility in synthetic organic chemistry (Ghosh et al., 2016).
Advanced Materials and Coordination Chemistry
- Triazine-Cored Lanthanide-Based Metal-Organic Frameworks : The synthesis of a new triazine-cored tricarboxylic acid leading to the construction of lanthanide-based MOFs with unique water chains and strong photoluminescence. These findings are significant for applications in material science and coordination chemistry (Han et al., 2019).
Biomedical Research
- Synthesis and Biological Evaluation of Cyclohexane-1-carboxamides : Development of cyclohexane-1-carboxamide derivatives as apoptosis inducers, showing promising in vitro antitumor activity against several cancer cell lines. This research contributes to the search for new cancer treatments (Abd-Allah & Elshafie, 2018).
Properties
IUPAC Name |
3-aminocyclohexane-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.ClH/c8-6-3-1-2-5(4-6)7(9)10;/h5-6H,1-4,8H2,(H2,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCFBGXVDLNNMDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)N)C(=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1394041-53-2 |
Source
|
| Record name | Cyclohexanecarboxamide, 3-amino-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1394041-53-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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